Cas no 1468708-66-8 (2-Methyl-N,N-dipropylbenzenesulfonamide)

• Product Name: 2-Methyl-N,N-dipropylbenzenesulfonamide
• CAS No: 1468708-66-8
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 5050372
• Update Time: 2025-10-24

2-Methyl-N,N-dipropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N,N-dipropylbenzenesulfonamide
• 2-Methyl-N,N-dipropylbenzenesulfonamide

• Inchi： 1S/C13H21NO2S/c1-4-10-14(11-5-2)17(15,16)13-9-7-6-8-12(13)3/h6-9H,4-5,10-11H2,1-3H3
• InChI Key： LSDVBQXFLHEXKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(N(CCC)CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Methyl-N,N-dipropylbenzenesulfonamide

Recent Advances in the Study of 2-Methyl-N,N-dipropylbenzenesulfonamide (CAS: 1468708-66-8)

2-Methyl-N,N-dipropylbenzenesulfonamide (CAS: 1468708-66-8) is a benzenesulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique sulfonamide moiety and alkyl substituents, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential therapeutic applications. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and characterization of 2-Methyl-N,N-dipropylbenzenesulfonamide, with particular emphasis on its physicochemical properties and stability under various conditions. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the compound's purity and structural integrity. These studies have laid the groundwork for further investigations into its biological activity and potential as a lead compound in drug discovery.

In vitro and in vivo studies have explored the pharmacological effects of 2-Methyl-N,N-dipropylbenzenesulfonamide, with preliminary results suggesting its potential as an anti-inflammatory and analgesic agent. Mechanistic studies indicate that the compound may modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, its interaction with specific protein targets, including enzymes and receptors, has been investigated using molecular docking and binding assays, providing insights into its mode of action at the molecular level.

One of the most promising aspects of 2-Methyl-N,N-dipropylbenzenesulfonamide is its potential application in the treatment of neurological disorders. Recent preclinical studies have demonstrated its ability to cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. These findings highlight the compound's versatility and underscore the need for further research to fully elucidate its therapeutic potential.

Despite these encouraging results, challenges remain in the development of 2-Methyl-N,N-dipropylbenzenesulfonamide as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Future research directions may include structural optimization to enhance its pharmacological profile and the exploration of its efficacy in combination therapies.

In conclusion, 2-Methyl-N,N-dipropylbenzenesulfonamide (CAS: 1468708-66-8) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and neurology. Continued research efforts are essential to translate these preliminary findings into clinically relevant therapies, paving the way for its eventual use in patient care.